Cas no 2171890-89-2 (5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171890-89-2
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5567426
• PubChem ID: 165593911
• Update Time: 2025-10-16

5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2171890-89-2
• 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594867

• Inchi： 1S/C10H15N3O2/c14-5-1-4-13-10(6-8-2-3-8)9(7-15)11-12-13/h7-8,14H,1-6H2
• InChI Key： TXGHFIFPVZPCFC-UHFFFAOYSA-N
• SMILES： OCCCN1C(=C(C=O)N=N1)CC1CC1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Additional information on 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171890-89-2)

5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde, with the CAS number 2171890-89-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopropylmethyl and 3-hydroxypropyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is highly efficient and selective, making it a preferred choice for the synthesis of complex molecules with high functional group tolerance. The cyclopropylmethyl group provides additional steric hindrance and hydrophobicity, while the 3-hydroxypropyl group introduces a polar functionality that can enhance solubility and bioavailability.

Recent studies have explored the potential applications of 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action is thought to involve interference with viral entry or replication processes within host cells.

The pharmacokinetic properties of 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde have also been studied to assess its suitability as a drug candidate. In animal models, this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a moderate half-life in plasma. These characteristics make it a promising candidate for further development as an oral medication.

Toxicity studies have shown that 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde has a low toxicity profile at therapeutic doses. In acute toxicity tests using rodents, no significant adverse effects were observed at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects.

The structural versatility of 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde has also led to its exploration as a scaffold for drug discovery. Researchers are investigating various derivatives by modifying the substituents on the triazole ring to optimize pharmacological properties such as potency, selectivity, and metabolic stability. These efforts aim to identify lead compounds with enhanced therapeutic potential.

In conclusion, 5-(cyclopropylmethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171890-89-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.